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Compound of Interest

Compound Name: Boc-Glu(OBzl)-Gly-Arg-AMC

Cat. No.: B12408467

Application Note & Protocol

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of stock solutions of the
fluorogenic peptide substrate, Boc-Glu(OBzl)-Gly-Arg-AMC (t-Butyloxycarbonyl-L-glutamic
acid y-benzyl ester-glycyl-L-arginine-7-amino-4-methylcoumarin). This substrate is widely
utilized in protease assays, particularly for enzymes that cleave after arginine residues.
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results
in enzyme kinetics and inhibitor screening studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for Boc-Glu(OBzl)-Gly-Arg-AMC
and its stock solution.
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Parameter

Value

Source(s)

Chemical Formula

C3sHasN709 - HCI

[1]

Molecular Weight

744.24 g/mol (as HCI salt)

[1]

Appearance

Yellowish powder

[1]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Recommended Stock Solution

Concentration

10-25 mg/mL in DMSO

Storage of Powder

-20°C or colder for long-term

storage

Storage of Stock Solution

Aliquot and store at -20°C
(short-term) or -80°C (long-

term)

Typical Working Concentration

50-200 pM

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Boc-Glu(OBzl)-Gly-Arg-

AMC in DMSO.

Materials:

Vortex mixer

Calibrated analytical balance

Boc-Glu(OBzl)-Gly-Arg-AMC powder
Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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o Pipettes and sterile pipette tips
Procedure:

o Equilibration: Before opening, allow the vial of Boc-Glu(OBzl)-Gly-Arg-AMC powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the hygroscopic powder.

e Weighing: Carefully weigh out the desired amount of the peptide powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 7.44 mg of the peptide (Molecular Weight = 744.24 g/mol ).

e Dissolution:
o Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial.

o Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For
a 10 mM solution, add 1 mL of DMSO to 7.44 mg of the powder.

o Cap the tubel/vial securely.

e Solubilization: Vortex the solution vigorously for 1-2 minutes to ensure the peptide is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary, but avoid excessive heat. Visually inspect the solution to ensure there are no
undissolved particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to degradation of the peptide, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,
10-50 pL).

o Store the aliquots in tightly sealed microcentrifuge tubes or cryovials.
o For short-term storage (up to one month), store the aliquots at -20°C.

o For long-term storage (up to six months), store the aliquots at -80°C. Protect the aliquots
from light.
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Workflow and Signaling Pathway Diagrams

Stock Solution Preparation Workflow
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Caption: Workflow for the preparation and storage of Boc-Glu(OBzl)-Gly-Arg-AMC stock
solution.

Protease Activity Assay Principle
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Enzymatic Reaction
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Caption: Principle of a protease assay using a fluorogenic AMC-conjugated peptide substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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arg-amc-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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